Cas no 2680678-71-9 (tert-butyl N-(5-iodo-1H-1,3-benzodiazol-2-yl)carbamate)

• Product Name: tert-butyl N-(5-iodo-1H-1,3-benzodiazol-2-yl)carbamate
• CAS No: 2680678-71-9
• MF: C₁₂H₁₄IN₃O₂
• MW: 359.162934780121
• CID: 5620650
• PubChem ID: 165923655
• Update Time: 2025-06-14

tert-butyl N-(5-iodo-1H-1,3-benzodiazol-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28299578
• tert-butyl N-(5-iodo-1H-1,3-benzodiazol-2-yl)carbamate
• 2680678-71-9

• Inchi： 1S/C12H14IN3O2/c1-12(2,3)18-11(17)16-10-14-8-5-4-7(13)6-9(8)15-10/h4-6H,1-3H3,(H2,14,15,16,17)
• InChI Key： WFQIFCJYVHHJMZ-UHFFFAOYSA-N
• SMILES： IC1C=CC2=C(C=1)NC(=N2)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 359.01307g/mol
• Monoisotopic Mass: 359.01307g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 67Ų

Additional information on tert-butyl N-(5-iodo-1H-1,3-benzodiazol-2-yl)carbamate

Comprehensive Overview of tert-butyl N-(5-iodo-1H-1,3-benzodiazol-2-yl)carbamate (CAS No. 2680678-71-9)

The compound tert-butyl N-(5-iodo-1H-1,3-benzodiazol-2-yl)carbamate (CAS No. 2680678-71-9) is a specialized benzodiazole derivative with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring an iodo-substituted benzodiazole core and a tert-butyl carbamate protecting group, makes it a valuable intermediate in organic synthesis. Researchers and industry professionals frequently search for this compound due to its role in drug discovery, medicinal chemistry, and catalyst development.

In recent years, the demand for heterocyclic compounds like tert-butyl N-(5-iodo-1H-1,3-benzodiazol-2-yl)carbamate has surged, driven by advancements in small-molecule therapeutics and precision agriculture. Its iodo-functional group enables versatile cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, which are critical for constructing complex molecular architectures. This aligns with the growing interest in click chemistry and fragment-based drug design, topics frequently queried in scientific databases and AI-driven research tools.

The tert-butyl carbamate moiety in this compound serves as a protecting group for amines, a feature highly relevant to peptide synthesis and bioconjugation strategies. Laboratories focusing on protease inhibitors or kinase-targeted therapies often explore its utility. Additionally, its benzodiazole scaffold is a common pharmacophore in anticancer and antiviral agents, linking it to trending searches like "COVID-19 drug repurposing" and "oncology lead optimization."

From a synthetic perspective, CAS No. 2680678-71-9 exemplifies the convergence of green chemistry principles and high-throughput screening methodologies. Its stability under microwave-assisted synthesis conditions and compatibility with flow chemistry setups cater to modern labs prioritizing sustainability and automation. These attributes resonate with queries such as "eco-friendly heterocycle synthesis" and "AI-aided reaction optimization," reflecting broader industry shifts.

Quality control of tert-butyl N-(5-iodo-1H-1,3-benzodiazol-2-yl)carbamate typically involves HPLC, NMR, and mass spectrometry, ensuring compliance with ICH guidelines for impurity profiling. This rigor addresses frequent user concerns about "batch-to-batch reproducibility" and "QC standards for research chemicals." Furthermore, its storage recommendations (e.g., anhydrous conditions, low-temperature stability) are often searched alongside "handling air-sensitive reagents."

In conclusion, tert-butyl N-(5-iodo-1H-1,3-benzodiazol-2-yl)carbamate represents a nexus of cutting-edge chemistry and applied life sciences. Its multifaceted applications—from radiopharmaceutical labeling (leveraging the iodine atom) to covalent inhibitor design—position it as a compound of enduring relevance. As search trends emphasize "scalable synthetic routes" and "fragment libraries for drug discovery," this molecule continues to attract interdisciplinary attention.